Cas no 1097194-13-2 (tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate
• CAS No: 1097194-13-2
• MF: C₁₃H₂₂N₂O₅
• MW: 286.324183940887
• MDL: MFCD01046139
• CID: 1056876
• PubChem ID: 292449
• Update Time: 2025-04-20

tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate
• 1-Boc-2-(2-methoxy-2-oxoethylcarbamoyl)pyrrolidine
• Methyl 1-{[(2-methyl-2-propanyl)oxy]carbonyl}prolylglycinate
• SCHEMBL5233467
• NSC-202375
• A894978
• CHEMBL1884161
• NSC202375
• 2-(Methoxycarbonylmethyl-carbamoyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• HMS2391I06
• EN300-134427
• MFCD01046139
• SMR000010500
• DB-021373
• MLS000034749
• SR-01000322032
• AKOS000588250
• 1097194-13-2
• AC2920
• AKOS022184137
• NSC-158221
• SY007989
• SY016715
• MFCD16495870
• tert-butyl 2-[(2-methoxy-2-oxoethyl)carbamoyl]pyrrolidine-1-carboxylate
• tert-Butyl2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate
• NSC158221
• CS-0308827
• SR-01000322032-1
• tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate

• MDL： MFCD01046139
• Inchi： 1S/C13H22N2O5/c1-13(2,3)20-12(18)15-7-5-6-9(15)11(17)14-8-10(16)19-4/h9H,5-8H2,1-4H3,(H,14,17)
• InChI Key： RNCFSKLCUPXAEU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(NCC(=O)OC)=O)=O

Computed Properties

• Exact Mass: 286.15300
• Monoisotopic Mass: 286.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 427.3±38.0 °C at 760 mmHg
• Flash Point: 212.2±26.8 °C
• PSA: 88.43000
• LogP: 1.45330
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)